Cas no 84626-20-0 (Benzothiazolium,3-ethyl-2-[2-[3-[2-(3-ethyl-5-methoxy-2(3H)-benzothiazolylidene)ethylidene]-2-methyl-1-cyclohexen-1-yl]ethenyl]-5-methoxy-,iodide (1:1))

• Product name: Benzothiazolium,3-ethyl-2-[2-[3-[2-(3-ethyl-5-methoxy-2(3H)-benzothiazolylidene)ethylidene]-2-methyl-1-cyclohexen-1-yl]ethenyl]-5-methoxy-,iodide (1:1)
• CAS No: 84626-20-0
• MF: C₃₁H₃₅N₂O₂S₂+^.I-
• MW: 658.6558
• CID: 707408
• PubChem ID: 44669605

Benzothiazolium,3-ethyl-2-[2-[3-[2-(3-ethyl-5-methoxy-2(3H)-benzothiazolylidene)ethylidene]-2-methyl-1-cyclohexen-1-yl]ethenyl]-5-methoxy-,iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium,3-ethyl-2-[2-[3-[2-(3-ethyl-5-methoxy-2(3H)-benzothiazolylidene)ethylidene]-2-methyl-1-cyclohexen-1-yl]ethenyl]-5-methoxy-,iodide (1:1)
• 3-ETHYL-2-[(E)-2-(3-((E)-2-[3-ETHYL-5-METHOXY-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]ETHYLIDENE)-2-METHYL-1-CYCLOHEXEN-1-YL)ETHENYL]-5-METHOXY-1,3-BENZOTHIAZOL-3-IUM IODIDE
• 3-ethyl-2-[2-[3-[2-(3-ethyl-5-methoxy-1,3-benzothiazol-3-ium-2-yl)ethenyl]-2-methylcyclohex-2-en-1-ylidene]ethylidene]-5-methoxy-1,3-benzothiazole,iodide
• Benzothiazolium,3-ethyl-2-[2-[3-[2-(3-ethyl-5-methoxy-2(3H)-benzothiazolylidene)ethylidene]-2-methyl-1-cyclohexen-1-yl]etheny
• 2(3H)-Furanone,3,3-diethyldihydro-5-(2-iodoethyl)
• 3,3-diethyl-5-(2-iodoethyl)tetrahydrofuran-2-one
• 3,3'-diethyl-5,5'-dimethoxy-11-methyl-10,12-trimethylenethiatricarbocyanine iodide
• AKOS000814292
• 84626-20-0

• Inchi： InChI=1S/C31H35N2O2S2.HI/c1-6-32-26-19-24(34-4)13-15-28(26)36-30(32)17-11-22-9-8-10-23(21(22)3)12-18-31-33(7-2)27-20-25(35-5)14-16-29(27)37-31;/h11-20H,6-10H2,1-5H3;1H/q+1;/p-1
• InChI Key： HHDPXGKRZYMGLC-UHFFFAOYSA-M
• SMILES： CCN1C2=C(C=CC(=C2)OC)SC1=CC=C3CCCC(=C3C)C=CC4=[N+](C5=C(S4)C=CC(=C5)OC)CC.[I-]

Computed Properties

• Exact Mass: 658.11800
• Monoisotopic Mass: 658.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 860
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Topological Polar Surface Area: 79.1A^2

Experimental Properties

• PSA: 83.75000
• LogP: 4.46780